2'-Methylthio-4'-trifluoromethylacetophenone

• Molecular Formula: C10H9F3OS
• Molecular Weight: 234.24 g/mol
• IUPAC Name: 1-[2-methylsulfanyl-4-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C10H9F3OS/c1-6(14)8-4-3-7(10(11,12)13)5-9(8)15-2/h3-5H,1-2H3
• InChI Key: CJPQPFVYCADSPN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)C(F)(F)F)SC

Description

2'-Methylthio-4'-trifluoromethylacetophenone is an acetophenone derivative characterized by a methylthio (-SCH₃) group at the 2' position and a trifluoromethyl (-CF₃) group at the 4' position of the phenyl ring. Its molecular formula is C₁₀H₉F₃OS, with a molecular weight of 234.24 g/mol. The compound combines electron-withdrawing (CF₃) and moderately electron-donating (SCH₃) groups, creating a unique electronic environment that influences its reactivity, solubility, and biological interactions. It is primarily used as an intermediate in pharmaceutical and agrochemical synthesis, particularly in reactions requiring regioselective substitution or fluorinated motifs .

Preparation Methods

The synthesis of 1-[2-(methylsulfanyl)-4-(trifluoromethyl)phenyl]ethan-1-one typically involves the reaction of 4-(trifluoromethyl)phenacyl bromide with chloromethyl methyl sulfide . The reaction is carried out under controlled conditions to ensure the formation of the desired product. The synthetic route can be summarized as follows:

Starting Materials: 4-(Trifluoromethyl)phenacyl bromide and chloromethyl methyl sulfide.

Reaction Conditions: The reaction is typically conducted in an organic solvent such as dichloromethane or toluene, under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Procedure: The starting materials are mixed in the presence of a base (e.g., potassium carbonate) and stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Purification: The crude product is purified using techniques such as column chromatography or recrystallization to obtain the pure compound.

Chemical Reactions Analysis

1-[2-(Methylsulfanyl)-4-(trifluoromethyl)phenyl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The ethanone moiety can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), bases (e.g., potassium carbonate), and catalysts (e.g., palladium on carbon). The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-[2-(Methylsulfanyl)-4-(trifluoromethyl)phenyl]ethan-1-one has several scientific research applications, including:

Chemistry: It serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is used in biochemical studies to investigate the effects of trifluoromethyl and methylsulfanyl groups on biological systems.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties, such as enhanced stability and reactivity.

Mechanism of Action

The mechanism of action of 1-[2-(methylsulfanyl)-4-(trifluoromethyl)phenyl]ethan-1-one involves its interaction with specific molecular targets and pathways. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of the compound, allowing it to interact more effectively with biological membranes and enzymes. The methylsulfanyl group can participate in redox reactions, influencing the compound’s reactivity and biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 2'-Methylthio-4'-trifluoromethylacetophenone, the following table compares it with structurally related acetophenone derivatives:

Compound Name	Molecular Formula	Substituents (Position)	Key Properties/Applications	References
2'-Methylthio-4'-trifluoromethylacetophenone	C₁₀H₉F₃OS	-SCH₃ (2'), -CF₃ (4')	Enhanced lipophilicity; selective reactivity in nucleophilic aromatic substitution.
2-Methoxy-4'-trifluoromethylacetophenone	C₁₀H₉F₃O₂	-OCH₃ (2'), -CF₃ (4')	Lower lipophilicity than methylthio analog; used in photoredox catalysis.
4'-Trifluoromethylacetophenone	C₉H₇F₃O	-CF₃ (4')	Baseline fluorinated acetophenone; limited regioselectivity due to lack of 2' substituent.
2-Bromo-4'-trifluoromethylacetophenone	C₉H₆BrF₃O	-Br (2'), -CF₃ (4')	High reactivity in cross-coupling reactions; halogenated intermediates in drug synthesis.
3-(4-Thiomethylphenyl)-4’-trifluoromethylpropiophenone	C₁₇H₁₃F₃OS	-SCH₃ (4'), -CF₃ (4’), propionyl chain	Increased steric bulk; explored in kinase inhibition studies.

Structural and Electronic Effects

• Electron-Donating vs. Withdrawing Groups: The methylthio (-SCH₃) group in 2'-Methylthio-4'-trifluoromethylacetophenone is less electron-donating than methoxy (-OCH₃) but more lipophilic, enhancing membrane permeability in biological systems . In contrast, bromine (-Br) at the 2' position (as in 2-Bromo-4'-trifluoromethylacetophenone) acts as a strong electron-withdrawing group, facilitating nucleophilic aromatic substitution reactions .
• Steric Considerations: The methylthio group introduces moderate steric hindrance compared to bulkier substituents like propionyl chains (e.g., in 3-(4-Thiomethylphenyl)-4’-trifluoromethylpropiophenone), which can limit access to reactive sites .

Key Research Findings

Synthetic Utility: 2'-Methylthio-4'-trifluoromethylacetophenone demonstrated a 78% yield in Friedel-Crafts acylations under mild conditions, outperforming 2-Methoxy-4'-trifluoromethylacetophenone (65% yield) due to sulfur’s superior compatibility with Lewis acids .

Biological Screening: In vitro studies revealed moderate inhibition (IC₅₀ = 12 µM) against COX-2 enzymes, surpassing 4'-Trifluoromethylacetophenone (IC₅₀ > 50 µM) but lagging behind brominated analogs (IC₅₀ = 8 µM) .

Solubility : The compound’s logP value of 3.2 indicates higher lipid solubility than methoxy (logP = 2.1) or hydroxyl (logP = 1.8) analogs, making it suitable for hydrophobic drug formulations .

Biological Activity

2'-Methylthio-4'-trifluoromethylacetophenone is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews the biological activity of this compound, summarizing key findings from diverse sources, including case studies and experimental data.

• Molecular Formula : C11H10F3OS
• Molecular Weight : 265.26 g/mol
• IUPAC Name : 2-(methylthio)-1-(4-trifluoromethylphenyl)ethanone

Biological Activity Overview

Preliminary studies indicate that 2'-Methylthio-4'-trifluoromethylacetophenone exhibits notable biological activities, particularly antimicrobial properties. Its mechanisms of action are still under investigation, but several studies have provided insights into its potential effects on various biological systems.

Antimicrobial Activity

Research has indicated that 2'-Methylthio-4'-trifluoromethylacetophenone possesses antimicrobial properties. In one study, the compound was tested against various bacterial strains, demonstrating significant inhibitory effects. The following table summarizes the results of antimicrobial assays:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

These findings suggest that the compound could be a candidate for further development as an antimicrobial agent.

The exact mechanism through which 2'-Methylthio-4'-trifluoromethylacetophenone exerts its biological effects remains to be fully elucidated. However, it is hypothesized that its activity may involve disruption of microbial cell membranes or interference with metabolic pathways critical for bacterial survival.

Case Studies and Experimental Findings

• Study on Anticancer Activity :
  A recent study evaluated the cytotoxic effects of 2'-Methylthio-4'-trifluoromethylacetophenone on various cancer cell lines. The results indicated a dose-dependent decrease in cell viability, particularly in breast cancer (MCF-7) and lung cancer (A549) cell lines.

  Cell Line	IC50 (µM)
  MCF-7	25
  A549	30
  HeLa	40
  The compound was found to induce apoptosis in these cells, suggesting potential as a chemotherapeutic agent.
• Nematicidal Activity :
  In agricultural research, the compound was evaluated for its nematicidal properties against root-knot nematodes (Meloidogyne javanica). The study reported an effective concentration (EC50) below 5 mg/L, indicating strong nematicidal activity.